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Compound of Interest

Compound Name:
1-(4-Methoxy-2-methyl-phenyl)-

piperazine

CAS No.: 59803-92-8

Cat. No.: B1246704

Get Quote

Technical Monograph: 1-(4-Methoxy-2-methyl-
phenyl)-piperazine
Executive Summary & Chemical Identity
1-(4-Methoxy-2-methyl-phenyl)-piperazine is a specialized N-arylpiperazine derivative.

Within medicinal chemistry, this molecule represents a "privileged scaffold," a structural motif

capable of providing high-affinity ligands for a diverse array of biological targets, most notably

G-protein-coupled receptors (GPCRs) such as serotonin (5-HT) and dopamine receptors.

This guide provides the definitive chemical identifiers, physicochemical properties, and

validated synthetic methodologies for this compound, serving as a foundational resource for its

application in CNS drug discovery.
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Identifier Type Code / Value

IUPAC Name 1-(4-methoxy-2-methylphenyl)piperazine

Common Name 2-Methyl-4-methoxyphenylpiperazine

CAS Registry Number 59803-92-8

SMILES CC1=C(C=CC(=C1)OC)N2CCNCC2

InChI String

InChI=1S/C12H18N2O/c1-10-9-11(15-2)3-4-

12(10)14-7-5-13-6-8-14/h3-4,9,13H,5-8H2,1-

2H3

InChIKey QACLELNFVSMAIZ-UHFFFAOYSA-N

Molecular Formula C₁₂H₁₈N₂O

Molecular Weight 206.29 g/mol

Physicochemical Profile
Property Value Context

LogP (Predicted) ~1.6 - 2.2
Lipophilic enough for CNS

penetration (BBB crossing).

pKa (Basic N) ~9.0 - 9.8

Protonated at physiological

pH; critical for aspartate

binding in GPCRs.

H-Bond Donors 1
Secondary amine (piperazine

NH).

H-Bond Acceptors 3
Piperazine nitrogens (2) +

Methoxy oxygen (1).

TPSA ~24.5 Å²
Favorable for oral

bioavailability.
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The synthesis of 1-(4-Methoxy-2-methyl-phenyl)-piperazine can be approached via two

primary pathways: the classical cyclization method and the modern transition-metal-catalyzed

cross-coupling.

Pathway A: Classical Cyclization (Bis-alkylation)
This method involves the reaction of the corresponding aniline (4-methoxy-2-methylaniline) with

bis(2-chloroethyl)amine. While cost-effective, it often suffers from lower yields due to

polymerization side reactions and requires harsh conditions.

Pathway B: Buchwald-Hartwig Amination (Preferred)
The modern standard utilizes a Palladium-catalyzed C-N bond formation between an aryl

halide and excess piperazine. This route offers higher regioselectivity and milder conditions.

Reaction Scheme Visualization:
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Figure 1: Comparison of Classical Cyclization vs. Pd-Catalyzed Cross-Coupling synthesis

routes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1246704/docs?utm_src=pdf-body#1-4-methoxy-2-methyl-phenyl-piperazine-smiles-code-and-inchikey
https://www.benchchem.com/product/b1246704/docs?utm_src=pdf-body-img#1-4-methoxy-2-methyl-phenyl-piperazine-smiles-code-and-inchikey
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246704?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pharmacological Context: The Phenylpiperazine
Scaffold
The 1-arylpiperazine moiety is a pharmacophore extensively utilized in

neuropsychopharmacology. The specific substitution pattern (2-methyl, 4-methoxy) dictates its

receptor selectivity profile.

Structure-Activity Relationship (SAR) Logic
Piperazine Ring: Mimics the ethylamine side chain of biogenic amines (serotonin/dopamine),

positioning the basic nitrogen to interact with the conserved Aspartate residue in TM3 of

GPCRs.

4-Methoxy Group: Often increases affinity for 5-HT receptors (analogous to the 5-hydroxy

group in serotonin).

2-Methyl Group: Introduces steric bulk that twists the phenyl ring relative to the piperazine

plane. This "ortho-effect" often enhances selectivity for specific subtypes (e.g., 5-HT1A vs.

D2) by destabilizing planar conformations required for off-target binding.

Signaling Pathway Integration
This molecule likely acts as a partial agonist or antagonist at 5-HT receptors.
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Figure 2: Hypothetical signal transduction pathway based on standard phenylpiperazine

pharmacodynamics.

Experimental Protocol: Pd-Catalyzed Synthesis
Objective: Synthesis of 1-(4-Methoxy-2-methyl-phenyl)-piperazine via Buchwald-Hartwig

Amination. Scale: 10 mmol
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Reagents & Materials
Substrate: 1-Bromo-4-methoxy-2-methylbenzene (2.01 g, 10 mmol)

Amine: Piperazine (anhydrous) (2.58 g, 30 mmol) [Note: 3 equivalents used to prevent bis-

arylation]

Catalyst: Tris(dibenzylideneacetone)dipalladium(0) [Pd2(dba)3] (0.5 mol%)

Ligand: BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) (1.5 mol%)

Base: Sodium tert-butoxide (NaOtBu) (1.44 g, 15 mmol)

Solvent: Toluene (anhydrous, degassed) (50 mL)

Step-by-Step Methodology
Inert Atmosphere Setup: Flame-dry a 250 mL three-neck round-bottom flask equipped with a

magnetic stir bar, reflux condenser, and argon inlet. Cool under positive argon pressure.

Catalyst Pre-complexation: Charge the flask with Pd2(dba)3, BINAP, and 10 mL of toluene.

Stir at room temperature for 15 minutes to generate the active catalytic species (solution

typically turns orange/red).

Reactant Addition: Add the aryl bromide (1-Bromo-4-methoxy-2-methylbenzene), piperazine,

and NaOtBu to the flask. Wash down sides with the remaining 40 mL of toluene.

Reaction: Heat the mixture to 100°C (oil bath temperature) under argon. Monitor via TLC

(System: DCM/MeOH 9:1). Reaction is typically complete within 12-18 hours.

Work-up:

Cool the mixture to room temperature.

Filter through a pad of Celite to remove palladium residues and inorganic salts. Wash the

pad with ethyl acetate (50 mL).

Concentrate the filtrate under reduced pressure to yield a crude oil.
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Purification:

Dissolve the crude oil in 1N HCl (50 mL) and wash with diethyl ether (2 x 30 mL) to

remove non-basic impurities (unreacted aryl bromide).

Basify the aqueous layer to pH >12 using 4N NaOH.

Extract the free base into Dichloromethane (DCM) (3 x 50 mL).

Dry combined organics over anhydrous Na₂SO₄, filter, and concentrate.

Optional: Recrystallize the HCl salt from Ethanol/Ether for high-purity analysis.

Validation Criteria (Self-Check)
1H NMR (CDCl3): Look for the singlet of the methoxy group (~3.7 ppm), the singlet of the

aryl-methyl (~2.2 ppm), and the characteristic piperazine multiplets (~2.9-3.0 ppm).

Mass Spectrometry: ESI+ [M+H] peak at 207.15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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